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Compound of Interest

Compound Name: Terbufos-sulfoxide

Cat. No.: B076248

Physicochemical Properties of Terbufos-
Sulfoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Terbufos-sulfoxide, a major metabolite of the organophosphate insecticide
Terbufos. Understanding these properties is crucial for assessing its environmental fate,

transport, and toxicological profile.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of Terbufos-sulfoxide,
with comparative data for the parent compound, Terbufos, where available.
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Property Terbufos-sulfoxide  Terbufos Reference(s)
Molecular Formula CoH2103PSs3 CoH2102PSs3 [1]
Molecular Weight 304.43 g/mol 288.43 g/mol [1]

Octanol-Water

Partition Coefficient 164 3.30 x 104 [2]
(Kow)
Log Kow 2.21 451 [2][3]
) 3.16 x 104 mm Hg at
Vapor Pressure Data not available [4]
25°C
Water Solubility 2936 mg/L at 27°C ~5 mg/L [5]

Environmental Fate and Transport

Terbufos undergoes rapid oxidation in the environment to form two primary metabolites of
toxicological concern: Terbufos-sulfoxide and Terbufos-sulfone.[6] Both of these metabolites
are significantly more mobile and persistent in soil than the parent compound.[4] The higher
water solubility and lower log Kow of Terbufos-sulfoxide compared to Terbufos indicate its
greater potential for leaching into groundwater and surface water.

The persistence of Terbufos-sulfoxide in aerobic soil is substantial, with a reported half-life of
116 days, compared to approximately 5.6 days for the parent Terbufos.[4] This persistence,
coupled with its mobility, raises concerns about its long-term environmental impact.

Experimental Protocols

While specific, detailed experimental protocols for the determination of all physicochemical
properties of Terbufos-sulfoxide are not readily available in the public domain, the following
outlines the general methodologies employed for pesticides.

Determination of Octanol-Water Partition Coefficient (log
Kow)
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The shake-flask method is a standard and widely accepted technique for the experimental
determination of log Kow.

Principle: A dilute aqueous solution of the analyte (Terbufos-sulfoxide) is prepared and placed
in contact with an equal volume of n-octanol in a separatory funnel. The mixture is shaken until
equilibrium is reached, allowing the analyte to partition between the two immiscible phases.
The concentration of the analyte in both the aqueous and octanol phases is then measured.

General Procedure:

o Preparation of Solutions: A stock solution of Terbufos-sulfoxide is prepared in a suitable
solvent. A dilute agueous solution is then made from this stock. n-Octanol is pre-saturated
with water, and water is pre-saturated with n-octanol.

 Partitioning: Equal volumes of the aqueous Terbufos-sulfoxide solution and the water-
saturated n-octanol are combined in a separatory funnel.

o Equilibration: The funnel is shaken for a predetermined period to ensure equilibrium is
reached. The mixture is then allowed to stand for the phases to separate completely.

e Phase Separation and Analysis: The aqueous and octanol phases are carefully separated.
The concentration of Terbufos-sulfoxide in each phase is determined using an appropriate
analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC).

o Calculation: The log Kow is calculated as the logarithm of the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase.

Determination of Vapor Pressure

The Knudsen effusion method is a common technique for determining the vapor pressure of
compounds with low volatility.

Principle: A small amount of the substance is placed in a thermostated cell with a small orifice.
The substance is heated under vacuum, and the rate of mass loss through the orifice due to
effusion is measured. The vapor pressure can then be calculated from this rate of mass loss.
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General Procedure:

Sample Preparation: A small, accurately weighed amount of Terbufos-sulfoxide is placed in
the Knudsen effusion cell.

Experimental Setup: The cell is placed in a high-vacuum chamber and heated to a constant,
known temperature.

Measurement: The mass loss of the sample over time is continuously monitored using a
microbalance.

Calculation: The vapor pressure is calculated using the Knudsen equation, which relates the
rate of mass loss, the area of the orifice, the temperature, and the molecular weight of the
substance.

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for Terbufos and its oxidative metabolites, including

Terbufos-sulfoxide, is the inhibition of the enzyme acetylcholinesterase (AChE).[7][8] AChE is

a critical enzyme in the nervous system responsible for the breakdown of the neurotransmitter
acetylcholine (ACh).

Caption: Acetylcholinesterase Inhibition by Terbufos-sulfoxide.

Pathway Description:

Normal Nerve Transmission: In a cholinergic synapse, the arrival of a nerve impulse at the
presynaptic terminal triggers the release of acetylcholine (ACh) into the synaptic cleft. ACh
then binds to its receptors on the postsynaptic membrane, leading to signal transduction. To
terminate the signal, the enzyme acetylcholinesterase (AChE) rapidly hydrolyzes ACh into
choline and acetic acid.

Inhibition by Terbufos-sulfoxide: Terbufos-sulfoxide acts as a potent inhibitor of AChE. It
binds to the active site of the enzyme, preventing it from breaking down ACh.

Toxicological Outcome: The inhibition of AChE leads to an accumulation of ACh in the
synaptic cleft. This results in the continuous stimulation of ACh receptors, leading to a state
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of cholinergic overstimulation. This overstimulation is the basis for the neurotoxic effects
observed with organophosphate poisoning.

Conclusion

The physicochemical properties of Terbufos-sulfoxide, particularly its increased water
solubility, lower lipophilicity, and significant persistence compared to the parent compound, are
critical determinants of its environmental behavior and toxicological risk. Its primary mechanism
of action through the inhibition of acetylcholinesterase highlights its potential for neurotoxicity.
This guide provides foundational data and conceptual frameworks to aid researchers and
professionals in the fields of environmental science and drug development in their assessment
of this important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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